Cas no 2248285-81-4 (2-(4,4-Dimethyloxolan-2-yl)propan-1-ol)

2-(4,4-Dimethyloxolan-2-yl)propan-1-ol is a versatile intermediate in organic synthesis, characterized by its oxolane (tetrahydrofuran) ring with two methyl substituents and a hydroxymethyl side chain. This structure imparts stability and reactivity, making it useful in the preparation of complex molecules, particularly in pharmaceutical and fine chemical applications. The compound’s functional groups allow for further derivatization, enabling the formation of esters, ethers, or other modified derivatives. Its well-defined stereochemistry and purity are critical for controlled synthetic pathways. The oxolane ring enhances solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound is valued for its synthetic flexibility and reliability in multi-step transformations.
2-(4,4-Dimethyloxolan-2-yl)propan-1-ol structure
2248285-81-4 structure
Product Name:2-(4,4-Dimethyloxolan-2-yl)propan-1-ol
CAS No:2248285-81-4
MF:C9H18O2
MW:158.238023281097
CID:5942428
PubChem ID:137938654
Update Time:2025-06-11

2-(4,4-Dimethyloxolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4,4-Dimethyloxolan-2-yl)propan-1-ol
    • 2248285-81-4
    • EN300-6506504
    • Inchi: 1S/C9H18O2/c1-7(5-10)8-4-9(2,3)6-11-8/h7-8,10H,4-6H2,1-3H3
    • InChI Key: XNYFEBKQYGAFMI-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)CC1C(C)CO

Computed Properties

  • Exact Mass: 158.130679813g/mol
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.5Ų

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Additional information on 2-(4,4-Dimethyloxolan-2-yl)propan-1-ol

2-(4,4-Dimethyloxolan-2-yl)propan-1-ol

2-(4,4-Dimethyloxolan-2-yl)propan-1-ol, also known by its CAS number 2248285-81-4, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of alcohols and is characterized by its oxolane ring (a five-membered cyclic ether) substituted with two methyl groups and a hydroxymethyl group. The molecule's structure not only imparts it with interesting physical properties but also opens up avenues for its use in diverse fields such as materials science, pharmaceuticals, and specialty chemicals.

The oxolane ring in 2-(4,4-Dimethyloxolan-2-yl)propan-1-ol plays a pivotal role in its chemical behavior. The ring's flexibility and the presence of substituents influence the compound's reactivity, solubility, and thermal stability. Recent studies have highlighted the potential of this compound as a precursor for advanced materials, particularly in the synthesis of biodegradable polymers. Researchers have demonstrated that the hydroxymethyl group can undergo polymerization under specific conditions, leading to materials with tunable mechanical properties. This makes CAS 2248285-81-4 a promising candidate for sustainable material development.

In terms of physical properties, 2-(4,4-Dimethyloxolan-2-yl)propan-1-ol exhibits a low melting point and moderate boiling point, making it suitable for applications that require controlled thermal behavior. Its solubility in organic solvents and limited solubility in water further enhance its utility in formulation chemistry. For instance, it has been explored as a solvent in pharmaceutical formulations due to its ability to dissolve both polar and non-polar compounds effectively.

The synthesis of CAS 2248285-81-4 typically involves multi-step organic reactions, often starting from readily available starting materials such as glycidol or related epoxides. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of enzymes or transition metal catalysts has been reported to improve yields and reduce reaction times significantly.

One of the most exciting developments involving CAS 2248285-81-4 is its application in drug delivery systems. The compound's ability to form stable complexes with bioactive molecules has been leveraged to create targeted drug delivery vehicles. Researchers have demonstrated that it can act as a carrier for hydrophobic drugs, enhancing their bioavailability while minimizing side effects. This application underscores the potential of CAS 2248285-81-4 in advancing personalized medicine.

Moreover, CAS 2248285-81-4 has shown promise in cosmetic formulations due to its moisturizing properties. Its ability to penetrate the skin barrier makes it an effective ingredient in anti-ageing creams and lotions. Recent studies have also explored its compatibility with natural extracts, leading to innovative cosmetic products that combine synthetic and natural ingredients seamlessly.

Despite its numerous applications, the handling and storage of CAS 2248285-81

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